Cas no 80418-53-7 (Hexanoic acid, 2-chloro-, chloromethyl ester)

80418-53-7 structure
Product name:Hexanoic acid, 2-chloro-, chloromethyl ester
Hexanoic acid, 2-chloro-, chloromethyl ester Chemical and Physical Properties
Names and Identifiers
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- Hexanoic acid, 2-chloro-, chloromethyl ester
- chloromethyl 2-chlorohexanoate
- 80418-53-7
- SLCVMKYCEWYVKS-UHFFFAOYSA-N
- 2-Chlorohexanoic acid, chloromethyl ester
- DTXSID00335420
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- Inchi: InChI=1S/C7H12Cl2O2/c1-2-3-4-6(9)7(10)11-5-8/h6H,2-5H2,1H3
- InChI Key: SLCVMKYCEWYVKS-UHFFFAOYSA-N
- SMILES: CCCCC(C(=O)OCCl)Cl
Computed Properties
- Exact Mass: 198.0214350g/mol
- Monoisotopic Mass: 198.0214350g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
- XLogP3: 3.3
Hexanoic acid, 2-chloro-, chloromethyl ester Related Literature
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Conrad Fischer,Tobias Gruber,Wilhelm Seichter,Edwin Weber Org. Biomol. Chem., 2011,9, 4347-4352
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Guangchen Li,Tongliang Zhou,Albert Poater,Luigi Cavallo,Steven P. Nolan,Michal Szostak Catal. Sci. Technol., 2020,10, 710-716
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Teis Joranger,Jens V. Kildgaard,Solvejg Jørgensen,Jonas Elm,Kurt V. Mikkelsen Phys. Chem. Chem. Phys., 2019,21, 17274-17287
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4. Back matter
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D. Ogończyk,J. Węgrzyn,P. Jankowski,B. Dąbrowski,P. Garstecki Lab Chip, 2010,10, 1324-1327
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